Cas no 1262832-74-5 (PF-956980 Hydrate)

• Product Name: PF-956980 Hydrate
• CAS No: 1262832-74-5
• MF: C₁₈H₂₆N₆O
• MW: 342.438642978668
• CID: 3162622
• Update Time: 2025-08-02

PF-956980 Hydrate Chemical and Physical Properties

Names and Identifiers

• PF-956980 Hydrate
• PF-00956980

• Inchi： 1S/C18H26N6O/c1-13-6-10-24(18(25)23-8-3-4-9-23)11-15(13)22(2)17-14-5-7-19-16(14)20-12-21-17/h5,7,12-13,15H,3-4,6,8-11H2,1-2H3,(H,19,20,21)/t13-,15+/m1/s1
• InChI Key： RONMOMUOZGIDET-HIFRSBDPSA-N
• SMILES： O=C(N1CCCC1)N1CC[C@@H](C)[C@H](C1)N(C)C1C2C=CNC=2N=CN=1

PF-956980 Hydrate Security Information

• Storage Condition：(BD766419)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolo[2,3-d]pyrimidines

Additional information on PF-956980 Hydrate

Professional Introduction to Compound CAS No. 1262832-74-5 and Product Name: PF-956980 Hydrate

Compound CAS No. 1262832-74-5 and its derivative, PF-956980 Hydrate, represent significant advancements in the field of pharmaceutical chemistry and biochemistry. These compounds have garnered considerable attention due to their unique structural properties and potential therapeutic applications. The PF-956980 Hydrate formulation, in particular, has been studied extensively for its enhanced stability and bioavailability, making it a promising candidate for further clinical development.

The chemical structure of CAS No. 1262832-74-5 exhibits a complex arrangement of functional groups that contribute to its distinctive pharmacological profile. Recent studies have highlighted the compound's ability to interact with specific biological targets, which has implications for the treatment of various diseases. The PF-956980 Hydrate variant, derived from this parent compound, has been optimized to improve solubility and metabolic stability, thereby enhancing its pharmacokinetic properties.

In the realm of drug discovery, the development of novel hydrate forms is a critical step toward achieving optimal drug performance. The PF-956980 Hydrate formulation has demonstrated superior dissolution rates compared to its anhydrous counterpart, which is a key factor in ensuring efficient absorption and distribution within the body. This improvement has been attributed to the hydrogen bonding network formed by the water molecules in the hydrate structure, which facilitates better integration with biological systems.

Recent breakthroughs in computational chemistry have enabled researchers to predict and analyze the behavior of hydrates with high precision. These advancements have been instrumental in refining the synthesis of PF-956980 Hydrate, ensuring consistent quality and purity. The use of advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) and X-ray diffraction (XRD), has provided invaluable insights into the molecular interactions within the hydrate structure.

The pharmacological potential of CAS No. 1262832-74-5 has been explored in multiple preclinical studies, where it has shown promise in modulating key cellular pathways associated with inflammation and oxidative stress. The PF-956980 Hydrate derivative has further enhanced these effects by improving target engagement and reducing off-target interactions. This has opened up new avenues for therapeutic intervention in conditions such as neurodegenerative disorders and chronic inflammatory diseases.

One of the most compelling aspects of PF-956980 Hydrate is its potential for oral administration, which would significantly improve patient compliance compared to injectable formulations. Initial pharmacokinetic studies have revealed that the compound exhibits a favorable half-life and minimal accumulation in tissues, suggesting a low risk of toxicity. Additionally, the hydrate form demonstrates better compatibility with excipients commonly used in drug formulations, facilitating easier integration into existing pharmaceutical manufacturing processes.

The synthesis of PF-956980 Hydrate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Recent innovations in green chemistry have led to the development of more sustainable synthetic routes, reducing waste generation and energy consumption. These environmentally conscious approaches align with global efforts to promote sustainable pharmaceutical practices.

As research into PF-956980 Hydrate progresses, collaboration between academic institutions and pharmaceutical companies is becoming increasingly vital. Such partnerships enable the rapid translation of laboratory findings into clinical applications, accelerating the development pipeline for novel therapeutics. The compound's unique properties make it an attractive candidate for combination therapies, where it can be paired with other agents to achieve synergistic effects.

The regulatory landscape for new drug candidates like PF-956980 Hydrate is stringent but well-defined, ensuring that only safe and effective products reach patients. Regulatory agencies require comprehensive data on pharmacokinetics, toxicology, and clinical efficacy before approving a new drug application (NDA). The robust dataset generated for PF-956980 Hydrate underscores its potential as a viable therapeutic option.

In conclusion, Compound CAS No. 1262832-74-5 and its hydrate derivative PF-956980 Hydrate represent significant advancements in pharmaceutical chemistry. Their unique structural properties, improved bioavailability, and favorable pharmacokinetic profiles position them as promising candidates for future therapeutic applications. Ongoing research continues to uncover new insights into their mechanisms of action, paving the way for innovative treatments across multiple disease indications.